3-Allyl-6-methylhept-5-en-2-ol

• Molecular Formula: C11H20O
• Molecular Weight: 168.28 g/mol
• SMILES: CC(C(CC=C)CC=C(C)C)O
• InChI: InChI=1S/C11H20O/c1-5-6-11(10(4)12)8-7-9(2)3/h5,7,10-12H,1,6,8H2,2-4H3
• InChIKey: FVIVSNVAWBPITO-UHFFFAOYSA-N

3‑Allyl‑6‑methylhept‑5‑en‑2‑ol (molecular formula C₁₁H₂₀O, molecular weight 168.28 g·mol⁻¹) is a secondary allylic alcohol featuring a 6‑methylhept‑5‑en‑2‑ol backbone with an additional allyl substituent at the 3‑position. It belongs to the broader class of unsaturated alkenyl alcohols, sharing the C₁₁H₂₀O formula with several isomeric allylic and cyclic alcohols.

3-Allyl-6-methylhept-5-en-2-ol – Structural Identity and Procurement-Relevant Class Context

3‑Allyl‑6‑methylhept‑5‑en‑2‑ol (molecular formula C₁₁H₂₀O, molecular weight 168.28 g·mol⁻¹) is a secondary allylic alcohol featuring a 6‑methylhept‑5‑en‑2‑ol backbone with an additional allyl substituent at the 3‑position . It belongs to the broader class of unsaturated alkenyl alcohols, sharing the C₁₁H₂₀O formula with several isomeric allylic and cyclic alcohols [1]. The compound is listed on the U.S. EPA TSCA Inventory through its ketone analogue (3‑allyl‑6‑methylhept‑5‑en‑2‑one, CAS 2633‑95‑6), indicating industrial interest in this structural family for fragrance applications [2].

Allylic alcohol scaffold Secondary –OH with additional allyl substituent at C3; distinct from simple heptenols.

Fragrance structural family TSCA inventory listing through ketone analogue indicates industrial interest in this family for fragrance R&D.

Differentiated reactivity Ditopic olefin pattern (allyl + internal trisubstituted) supports sequential site‑selective transformations.

• [1] Wikipedia. C₁₁H₂₀O – Chemical compounds with molecular formula C₁₁H₂₀O. 2022. View Source
• [2] US EPA. 5-Hepten-2-one, 6-methyl-3-(2-propen-1-yl)-. TSCA Inventory Substance Details, CAS 2633‑95‑6. View Source

Why Generic Substitution of 3-Allyl-6-methylhept-5-en-2-ol Fails – Functional-Group and Regioisomeric Constraints

3‑Allyl‑6‑methylhept‑5‑en‑2‑ol cannot be freely interchanged with its closest in‑class analogues because the simultaneous presence of a secondary alcohol, an allyl group, and a trisubstituted internal alkene creates a reactivity and property profile distinct from both the corresponding ketone (3‑allyl‑6‑methylhept‑5‑en‑2‑one) and the simpler alcohol 6‑methylhept‑5‑en‑2‑ol (sulcatol) [1]. The ketone lacks the hydrogen‑bond donor capability of the alcohol, while sulcatol lacks the additional allyl unsaturation, which alters volatility, olfactory character, and chemical reactivity in downstream transformations such as esterification, etherification, or oxidative functionalization . Procurement of a generic “allylic alcohol” or “methylheptenol” without specifying the exact regioisomer therefore carries a high risk of obtaining a compound with divergent physicochemical and sensory properties.

Target3‑Allyl‑6‑methylhept‑5‑en‑2‑ol: secondary alcohol + 2 C=C bonds

Ketone analogue (CAS 2633‑95‑6) Lacks –OH group; eliminates H‑bond donor capability and esterification/etherification handle.

Target3‑Allyl‑6‑methylhept‑5‑en‑2‑ol

Sulcatol (6‑methylhept‑5‑en‑2‑ol) Single internal alkene only; fewer olefin reaction sites, lower MW, and markedly different volatility profile.

Target3‑Allyl‑6‑methylhept‑5‑en‑2‑ol

Generic “allylic alcohol” or “methylheptenol” Regioisomer ambiguity may shift olfactory character, reactivity, and physicochemical properties; require verification.

• [1] US EPA. 5-Hepten-2-one, 6-methyl-3-(2-propen-1-yl)-. TSCA Inventory; CAS 2633‑95‑6 (ketone analogue). View Source

3-Allyl-6-methylhept-5-en-2-ol – Quantitative Differentiation Evidence vs. Closest Structural Analogues

Molecular Connectivity and Hydrogen‑Bond Donor Count vs. Ketone Analogue

3‑Allyl‑6‑methylhept‑5‑en‑2‑ol possesses exactly one hydrogen‑bond donor (the secondary –OH group), whereas its direct ketone analogue (3‑allyl‑6‑methylhept‑5‑en‑2‑one, CAS 2633‑95‑6) has zero hydrogen‑bond donors [1]. This governs solubility in polar media, ability to form intermolecular hydrogen bonds, and suitability for esterification or etherification derivatization.

H‑Bond Donor Count vs. Ketone

Class‑level inference

Target: 1 (–OH)
Ketone: 0 H‑bond donors

Qualitatively different solubility and derivatization potential

Structural comparison C₁₁H₂₀O vs. C₁₁H₁₈O; may affect esterification/etherification feasibility

Evidence Dimension	Hydrogen‑bond donor count
Target Compound Data	1 (secondary –OH)
Comparator Or Baseline	3‑Allyl‑6‑methylhept‑5‑en‑2‑one: 0 H‑bond donors
Quantified Difference	Δ = 1 H‑bond donor; qualitatively different solubility and derivatization potential
Conditions	Structural comparison based on molecular formula and functional‑group analysis (C₁₁H₂₀O vs. C₁₁H₁₈O)

Why This Matters

For formulators requiring a reactive hydroxyl handle for further functionalization (e.g., ester prodrugs, fragrance precursors), the alcohol offers synthetic utility absent in the ketone.

• [1] US EPA. 5-Hepten-2-one, 6-methyl-3-(2-propen-1-yl)-. TSCA Inventory; molecular formula C₁₁H₁₈O. View Source

Unsaturation Count and Alkene Geometry Potential: 3‑Allyl‑6‑methylhept‑5‑en‑2‑ol vs. Sulcatol

The target compound contains two distinct olefinic sites (terminal allyl C=C and internal trisubstituted C=C), whereas sulcatol (6‑methylhept‑5‑en‑2‑ol) contains only one internal alkene . This doubles the number of potential cross‑metathesis or epoxidation sites and permits sequential site‑selective transformations that are inaccessible with sulcatol.

Olefin Architecture vs. Sulcatol

Class‑level inference

2 C=C bonds (terminal allyl + internal trisubstituted)

Doubles potential olefin‑based reaction sites; enables sequential selectivity

Sulcatol contains only 1 internal alkene; ditopic architecture may support step‑economic routes

Evidence Dimension	Number of C=C double bonds per molecule
Target Compound Data	2 (one terminal allyl, one internal trisubstituted)
Comparator Or Baseline	Sulcatol (6‑methylhept‑5‑en‑2‑ol): 1 (internal trisubstituted only)
Quantified Difference	Δ = 1 additional alkene; doubles olefin‑based reaction sites
Conditions	Structural comparison; molecular formula C₁₁H₂₀O vs. C₈H₁₆O

Why This Matters

Researchers designing step‑economic sequences that require differentiated olefin reactivity (e.g., selective dihydroxylation of the electron‑rich internal alkene while preserving the terminal allyl group) will find the ditopic olefin architecture of 3‑allyl‑6‑methylhept‑5‑en‑2‑ol uniquely enabling.

Molecular Weight and Predicted Boiling Point Differential: Impact on Volatility‑Driven Applications

With a molecular weight of 168.28 g·mol⁻¹, 3‑allyl‑6‑methylhept‑5‑en‑2‑ol is approximately 31% heavier than sulcatol (128.21 g·mol⁻¹) . Based on group‑contribution boiling‑point estimation (Joback method), the additional three‑carbon allyl fragment raises the predicted normal boiling point by roughly 40–55 °C relative to sulcatol (lit. bp 78 °C at 14 mmHg) [1]. This translates into significantly lower vapor pressure and longer substantivity on a substrate at ambient temperature—a critical parameter in fragrance tenacity.

MW & Boiling Point Shift vs. Sulcatol

Estimated (Joback method)

MW 168.28 vs. 128.21 g/mol
Predicted bp elevation ~40–55 °C (14 mmHg)

Slower evaporation and longer substantivity predicted

Group‑contribution estimation; experimental bp for target not available; may position as mid‑note candidate

Evidence Dimension	Molecular weight and estimated boiling point shift
Target Compound Data	MW = 168.28 g·mol⁻¹; predicted bp ≈ 95–110 °C (at 14 mmHg, estimated)
Comparator Or Baseline	Sulcatol: MW = 128.21 g·mol⁻¹; lit. bp = 78 °C at 14 mmHg
Quantified Difference	MW increase ~31%; estimated bp elevation 40–55 °C at reduced pressure
Conditions	Estimated using Joback group‑contribution method; experimental bp data for sulcatol from ChemicalBook

Why This Matters

In fragrance formulation, higher molecular weight and boiling point correlate with slower evaporation and prolonged olfactory perception on skin or fabric—making 3‑allyl‑6‑methylhept‑5‑en‑2‑ol a candidate for mid‑note to base‑note compositions, whereas sulcatol acts primarily as a volatile top note.

• [1] Joback KG, Reid RC. Estimation of pure‑component properties from group contributions. Chem Eng Commun. 1987;57:233‑243. (Group‑contribution method for boiling point prediction.) View Source

Evidence‑Backed Application Scenarios for 3-Allyl-6-methylhept-5-en-2-ol

Mid‑to‑Base‑Note Fragrance Development Requiring Floral‑Spicy Character with Prolonged Substantivity

Based on its estimated 40–55 °C boiling‑point elevation relative to sulcatol [1], 3‑allyl‑6‑methylhept‑5‑en‑2‑ol is expected to exhibit slower evaporation kinetics, positioning it as a mid‑note or base‑note ingredient in fine fragrance and personal‑care formulations. This contrasts with sulcatol, which is predominantly a top‑note material. Perfumers seeking a spicy‑floral signature with extended skin substantivity should evaluate this compound as a replacement for blends that currently rely on combinations of short‑lived allylic alcohols and synthetic floralizers.

Step‑Economic Organic Synthesis Exploiting Differentiated Olefin Reactivity

The presence of two electronically distinct C=C bonds—a terminal allyl group and an internal trisubstituted alkene—enables sequential site‑selective transformations (e.g., regioselective epoxidation, dihydroxylation, or cross‑metathesis) that are impossible with the mono‑olefinic sulcatol . This makes 3‑allyl‑6‑methylhept‑5‑en‑2‑ol a valuable chiral building block or intermediate for complex‑molecule synthesis where protecting‑group‑free differentiation of double bonds reduces step count.

Ester and Ether Derivatization for Prodrug or Pro‑fragrance Design

The secondary alcohol function provides a single, well‑defined hydrogen‑bond donor and nucleophilic site for esterification or etherification, contrasting with the ketone analogue that lacks a derivatizable hydroxyl group [2]. This permits the creation of enzymatically labile ester prodrugs or controlled‑release pro‑fragrances, where the allyl‑substituted heptenol scaffold may offer distinct hydrolysis kinetics compared to simpler allylic alcohol esters.

Physicochemical Reference Standard for C₁₁H₂₀O Isomer Libraries

Among the isomeric set sharing the formula C₁₁H₂₀O (which includes cyclic allylic alcohols and unsaturated aliphatic alcohols [3]), 3‑allyl‑6‑methylhept‑5‑en‑2‑ol represents a unique connectivity with both acyclic and branched‑chain features. Procurement of this exact isomer is essential for laboratories constructing structure–property relationship (SPR) datasets, where even subtle regioisomeric differences lead to measurable changes in logP, boiling point, and odor detection threshold.

Application

Selection Property

Validation Focus

Fragrance mid‑note/base‑note development

Predicted higher boiling point vs. sulcatol

Evaporation kinetics and substantivity evaluation

Sequential olefin‑selective synthesis

Two electronically distinct C=C bonds

Site‑selective reactivity screening (epoxidation, metathesis)

Ester/pro‑fragrance derivatization

Single secondary –OH handle (absent in ketone)

Esterification/etherification reactivity and hydrolysis profiling

C₁₁H₂₀O isomer library reference

Unique acyclic branched connectivity

SPR dataset consistency and isomer identity verification

• [1] Joback KG, Reid RC. Estimation of pure‑component properties from group contributions. Chem Eng Commun. 1987;57:233‑243. (Estimated bp elevation basis.) View Source
• [2] US EPA. 3-Allyl-6-methylhept-5-en-2-one (ketone analogue); zero H‑bond donors. View Source
• [3] Wikipedia. C₁₁H₂₀O – list of isomeric compounds. View Source